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Compound of Interest

Compound Name: 2,4-Difluoro-5-nitrophenol

Cat. No.: B174620

Technical Guide: 2,4-Difluoro-5-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 2,4-Difluoro-5-nitrophenol, a key intermediate in pharmaceutical and
materials science research.

Molecular Structure and Properties

2,4-Difluoro-5-nitrophenol is a fluorinated and nitrated phenolic compound.[1] Its chemical
structure consists of a benzene ring substituted with two fluorine atoms, a nitro group, and a
hydroxy! group.

Table 1: Chemical Identifiers and Molecular Properties
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Identifier Value
IUPAC Name 2,4-Difluoro-5-nitrophenol[2][3]
CAS Number 113512-57-5[1][2][4]

Molecular Formula

CeH3F2NO3[1][2][4]

Molecular Weight 175.09 g/mol [4]
SMILES OC1=CC(--INVALID-LINK--=0)=C(F)C=C1F[4]
InChl Key SMRYCTJAGPDVEH-UHFFFAQOYSA-N[2]

Table 2: Physicochemical Properties

Property Value
Appearance White to off-white crystalline powder.[1]
Melting Point 110-115 °C[1] or 113.0-120.0 °C[2]
- Sparingly soluble in water; soluble in organic
Solubility ) )
solvents and basic aqueous solutions.[1][5]
Store in tightly sealed containers below 25 °C,
Storage

protected from light and moisture.[1]

Spectroscopic Data

Table 3: Spectroscopic Analysis

Technique

Data

1H NMR (400 MHz, acetone-d6)

5 9.59 (s, 1H), 7.78 (t, J=7.2 Hz, 1H), 7.45 (t,
J=10.4 Hz, 1H)[5]

Mass Spectrometry (ESI)

m/z: 176.0 (M+H)*[5]

Infrared (FTIR)

Conforms to structure[2]
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Experimental Protocols
Synthesis of 2,4-Difluoro-5-nitrophenol

A common synthetic route involves the nitration of a protected 2,4-difluorophenol followed by

deprotection.[5]
Step 1: Nitration of 2,4-difluorophenyl ethyl carbonate

o Materials: 2,4-difluorophenyl ethyl carbonate (3.1 g, 16 mmol), sulfuric acid (10 mL), nitric
acid (0.78 ml, 19 mmol).[5]

e Procedure:
1. Dissolve 2,4-difluorophenyl ethyl carbonate in sulfuric acid in a flask cooled to 0 °C.[5]

2. Slowly add nitric acid to the solution while maintaining the temperature at approximately 0
°C.[5]

3. Allow the reaction to proceed for 15 minutes.[5]
4. Quench the reaction by adding ice-cold water (70 mL).[5]
5. Extract the product with ethyl acetate (2 x 50 mL).[5]

6. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate to obtain the nitro product as a thick syrup.[5]

Step 2: Hydrolysis to 2,4-Difluoro-5-nitrophenol

o Materials: Nitro product from Step 1, methanol (20 mL), solid sodium bicarbonate (4.0 g, 47

mmol).[5]
e Procedure:
1. Dissolve the nitro product in methanol.[5]

2. Add solid sodium bicarbonate and stir the mixture for 16 hours at room temperature.[5]
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3. Filter the mixture and concentrate the filtrate.[5]

4. Dissolve the resulting solid in water (20 ml) and acidify with 3M HCI solution to a pH of ~5.
[5]

5. Extract the product with dichloromethane (3 x 25 mL).[5]

6. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate to yield 2,4-difluoro-5-nitrophenol.[5] The reported yield for this process is
84%.[5]

Step 1: Nitration Step 2: Hydrolysis

2,4-difluorophenyl | Reactants H2S04, HNO3 Rocicy S— S 5 1. NaHCO3, Methanol (il et
ethyl carbonate 0°C, 15 min 2.3M HCI

2,4-Difluoro-5-nitrophenol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,4-Difluoro-5-nitrophenol molecular structure and
weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b174620#2-4-difluoro-5-nitrophenol-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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